Cas no 1156693-42-3 ((4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester)
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester is a brominated aromatic compound featuring both an amino group and a tert-butyl carbamate protecting group. This intermediate is valuable in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactivity in cross-coupling reactions and functional group transformations. The tert-butyl carbamate moiety provides stability under basic conditions while allowing selective deprotection under acidic conditions. The bromine substituent enables further derivatization via metal-catalyzed coupling reactions, such as Suzuki or Buchwald-Hartwig reactions. Its well-defined structure and purity make it suitable for precise synthetic routes, ensuring reproducibility in complex molecule construction. Proper handling under inert conditions is recommended to maintain stability.
1156693-42-3 structure
Product Name:(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester
CAS No:1156693-42-3
MF:C11H15BrN2O2
MW:287.153002023697
MDL:MFCD09953030
CID:5205993
Update Time:2026-03-06
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- (4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester
- tert-Butyl (4-amino-2-bromophenyl)carbamate
- SB30895
-
- MDL: MFCD09953030
- Inchi: 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14-9-5-4-7(13)6-8(9)12/h4-6H,13H2,1-3H3,(H,14,15)
- InChI Key: CWRRCCNWNPRNRM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1NC(=O)OC(C)(C)C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 253
- XLogP3: 2.5
- Topological Polar Surface Area: 64.4
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0928-1g |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 96% | 1g |
¥8726.45 | 2023-09-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0928-5g |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 96% | 5g |
¥34958.27 | 2023-09-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0928-500mg |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 96% | 500mg |
¥6103.27 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1292092-500mg |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 95% | 500mg |
$780 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1292092-1g |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 95% | 1g |
$1115 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1292092-5g |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 95% | 5g |
$4475 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1292092-500mg |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 95% | 500mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292092-1g |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292092-5g |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 95% | 5g |
$4475 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1292092-500mg |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester |
1156693-42-3 | 95% | 500mg |
$780 | 2025-02-26 |
(4-Amino-2-bromo-phenyl)-carbamic acid tert-butyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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